N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea

• IUPAC Name: 1-[3-(dimethylamino)propyl]-3-(2-methylphenyl)thiourea
• InChI: InChI=1S/C13H21N3S/c1-11-7-4-5-8-12(11)15-13(17)14-9-6-10-16(2)3/h4-5,7-8H,6,9-10H2,1-3H3,(H2,14,15,17)
• InChI Key: VFRLXGJEXODECA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=S)NCCCN(C)C
• Molecular Formula: C13H21N3S
• Molecular Weight: 251.39 g/mol

Description

N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea, also known as DMPT, is a chemical compound that has gained attention in the scientific community for its potential applications in various fields. DMPT is a synthetic compound that belongs to the class of thioureas, which are known for their diverse biological activities.

Scientific Research Applications

N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been studied for its potential applications in various fields, including agriculture, aquaculture, and medicine. In agriculture, N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been shown to increase the feed intake and growth rate of animals, such as pigs and chickens. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has also been used as a feed attractant for fish, such as tilapia and carp, to increase their feed intake and growth rate.
In aquaculture, N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been used to reduce the levels of ammonia in water, which is a common problem in fish farming. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can also improve the water quality by reducing the levels of nitrite and nitrate in the water.
In medicine, N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been studied for its potential therapeutic applications, such as anti-inflammatory and anticancer activities. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has also been shown to have neuroprotective effects and can improve cognitive function in animal models.

Mechanism of Action

The mechanism of action of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea is not fully understood, but it is believed to act on the central nervous system and the endocrine system. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been shown to increase the levels of growth hormone and prolactin in animals, which can stimulate growth and improve feed intake. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea may also act on the hypothalamus-pituitary-adrenal (HPA) axis, which is involved in the stress response.
Biochemical and Physiological Effects:
N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been shown to have various biochemical and physiological effects in animals. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can increase the levels of growth hormone and prolactin, which can stimulate growth and improve feed intake. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can also reduce the levels of cortisol, which is a stress hormone. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has been shown to have anti-inflammatory and antioxidant activities, which can protect against oxidative stress and inflammation. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can also improve cognitive function and memory in animal models.

Advantages and Limitations for Lab Experiments

N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has several advantages for lab experiments. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea is easy to synthesize and purify, and it is stable under normal laboratory conditions. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea is also relatively inexpensive compared to other compounds with similar biological activities. However, N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has some limitations for lab experiments. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea has a low solubility in water, which can limit its use in aqueous solutions. N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea can also have variable effects depending on the species and strain of animals used in the experiments.

Future Directions

There are several future directions for the research on N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea. One direction is to further investigate the mechanism of action of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea, particularly its effects on the HPA axis and the endocrine system. Another direction is to study the potential therapeutic applications of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea in humans, particularly its anti-inflammatory and neuroprotective activities. Additionally, more research is needed to determine the optimal dosage and administration of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea for different applications. Finally, more studies are needed to evaluate the potential environmental impacts of N-[3-(dimethylamino)propyl]-N'-(2-methylphenyl)thiourea, particularly its effects on aquatic ecosystems.